N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide

• Molecular Formula: C20H20Cl3N3O3
• Molecular Weight: 456.7 g/mol
• IUPAC Name: N-[(Z)-[3,5-dichloro-4-[(4-chlorophenyl)methoxy]phenyl]methylideneamino]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C20H20Cl3N3O3/c21-16-3-1-14(2-4-16)13-29-20-17(22)9-15(10-18(20)23)11-24-25-19(27)12-26-5-7-28-8-6-26/h1-4,9-11H,5-8,12-13H2,(H,25,27)/b24-11-
• InChI Key: UQVPHILVIFVKJA-MYKKPKGFSA-N
• Isomeric SMILES: C1COCCN1CC(=O)N/N=C\C2=CC(=C(C(=C2)Cl)OCC3=CC=C(C=C3)Cl)Cl
• SMILES: C1COCCN1CC(=O)NN=CC2=CC(=C(C(=C2)Cl)OCC3=CC=C(C=C3)Cl)Cl

Description

N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide, also known as DCAH, is a novel compound that has attracted significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide can inhibit the proliferation and migration of cancer cells and reduce the production of inflammatory mediators in immune cells. In vivo studies have shown that N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide in lab experiments is its broad range of potential applications in various fields. N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide is also relatively easy to synthesize and has low toxicity. However, one limitation of using N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain assays.

Future Directions

There are several potential future directions for research on N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide. In medicine, further studies are needed to determine the efficacy of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide as a potential anticancer and anti-inflammatory agent in humans. In agriculture, more research is needed to determine the effectiveness of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide as a pesticide and its potential impact on the environment. In materials science, further studies are needed to explore the potential use of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide as a molecular switch and its applications in nanotechnology.
In conclusion, N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide is a novel compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide and its applications in various fields.

Synthesis Methods

The synthesis of N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide involves the reaction of 3,5-dichloro-4-hydroxybenzaldehyde with 4-chlorobenzyl alcohol in the presence of a base to form the corresponding ether. The resulting compound is then reacted with 2-(4-morpholinyl)acetic acid hydrazide in the presence of an acid to yield N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide.

Scientific Research Applications

N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been studied for its potential use as a pesticide due to its insecticidal and fungicidal activities. In materials science, N'-{3,5-dichloro-4-[(4-chlorobenzyl)oxy]benzylidene}-2-(4-morpholinyl)acetohydrazide has been investigated for its potential use as a molecular switch due to its photochromic properties.